3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone

• IUPAC Name: [3-[(E)-[(2,4-dinitrophenyl)hydrazinylidene]methyl]-2,4,6-trimethylphenyl]methanol
• InChI: InChI=1S/C17H18N4O5/c1-10-6-11(2)15(9-22)12(3)14(10)8-18-19-16-5-4-13(20(23)24)7-17(16)21(25)26/h4-8,19,22H,9H2,1-3H3/b18-8+
• InChI Key: NGQGHNIWJCCCMI-QGMBQPNBSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1CO)C)C=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C
• Isomeric SMILES: CC1=CC(=C(C(=C1CO)C)/C=N/NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C
• Molecular Formula: C17H18N4O5
• Molecular Weight: 358.3 g/mol

Description

3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone, also known as DNPH, is a chemical compound that is commonly used in scientific research. DNPH is a derivative of hydrazine and is frequently used to detect the presence of carbonyl groups in organic compounds. DNPH is a yellow-orange crystalline powder that is highly reactive and is often used in laboratory experiments.

Mechanism of Action

3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone reacts with carbonyl groups in organic compounds to form a yellow-orange precipitate. The reaction is highly specific and only occurs with carbonyl groups, making 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone a valuable tool for researchers studying the structure and function of organic compounds.
Biochemical and Physiological Effects:
3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone does not have any known biochemical or physiological effects. It is a reactive compound that is used solely for laboratory experiments.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone in laboratory experiments is its high specificity for carbonyl groups. This makes it a valuable tool for researchers studying the structure and function of organic compounds. However, 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone is a highly reactive compound and must be handled with care to avoid accidents or contamination of samples.
List of

Future Directions

1. Development of new methods for the synthesis of 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone.
2. Investigation of the mechanism of action of 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone.
3. Development of new applications for 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone in scientific research.
4. Investigation of the potential toxicity of 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone and its effects on the environment.
5. Development of new techniques for the detection and quantification of 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone in laboratory samples.

Synthesis Methods

3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone can be synthesized through a reaction between 2,4-dinitrophenylhydrazine and 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde. The reaction takes place in the presence of a solvent such as ethanol or methanol and is typically carried out at room temperature. The resulting product is a yellow-orange crystalline powder that is highly reactive and is often used in laboratory experiments.

Scientific Research Applications

3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone is commonly used in scientific research to detect the presence of carbonyl groups in organic compounds. 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone reacts with carbonyl groups to form a yellow-orange precipitate, which can be easily detected and quantified. This makes 3-(hydroxymethyl)-2,4,6-trimethylbenzaldehyde (2,4-dinitrophenyl)hydrazone a valuable tool for researchers studying the structure and function of organic compounds.